(E)-4-((4-((difluoromethyl)thio)phenyl)diazenyl)naphthalen-2-ol

• IUPAC Name: 4-[[4-(difluoromethylsulfanyl)phenyl]diazenyl]naphthalen-2-ol
• InChI: InChI=1S/C17H12F2N2OS/c18-17(19)23-14-7-5-12(6-8-14)20-21-16-10-13(22)9-11-3-1-2-4-15(11)16/h1-10,17,22H
• InChI Key: DBMSASXXJWQIJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2N=NC3=CC=C(C=C3)SC(F)F)O
• Molecular Formula: C17H12F2N2OS
• Molecular Weight: 330.4 g/mol

Description

(E)-4-((4-((difluoromethyl)thio)phenyl)diazenyl)naphthalen-2-ol is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is also known as DFMT and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization of Azo-Palladium Complexes

A study by Chetioui et al. (2020) focused on the synthesis and characterization of two azo-palladium (II) complexes derived from ortho- and meta-substituted (1-phenylazo)-2-naphthol. These complexes exhibit square-planar geometry and were analyzed through various spectroscopic methods and X-ray crystallography. Such compounds are of interest due to their potential applications in catalysis and materials science, especially in the development of new materials with unique optical or electronic properties (Chetioui et al., 2020).

Anticancer Evaluation of Naphthoquinone Derivatives

Ravichandiran et al. (2019) reported the synthesis, structural characterization, and biological evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives. These compounds exhibited potent cytotoxic activity against various human cancer cell lines, making them potential candidates for cancer therapy. This highlights the relevance of naphthalene derivatives in medicinal chemistry and drug development (Ravichandiran et al., 2019).

Azo-Naphthol Derivatives for Switching and Sensing Applications

Kurteva et al. (2012) synthesized a series of azo dyes with amide fragments having restricted flexibility, which were derived from 4-(phenyldiazenyl)naphthalen-1-ol. Their study found that these compounds' tautomeric equilibrium strongly depends on the solvent, suggesting potential applications in switching and sensing technologies, particularly in non-polar solvents (Kurteva et al., 2012).

Fluorescent BODIPY Dyes with Phenolic or Naphtholic Subunits

Baruah et al. (2005) synthesized BODIPY dyes with phenolic or naphtholic subunits, which exhibit large fluorescent enhancement upon increasing acidity. Such compounds could be used as fluorescent pH probes in various scientific and biomedical research applications, showcasing the versatility of naphthol derivatives in developing functional materials (Baruah et al., 2005).